Cas no 2228133-42-2 (6,6,6-Trifluoro-3-methylhex-1-yne)

• Product Name: 6,6,6-Trifluoro-3-methylhex-1-yne
• CAS No: 2228133-42-2
• MF: C₇H₉F₃
• MW: 150.141572713852
• CID: 5795137
• PubChem ID: 165630997
• Update Time: 2023-12-26

6,6,6-Trifluoro-3-methylhex-1-yne Chemical and Physical Properties

Names and Identifiers

• EN300-1950338
• 6,6,6-trifluoro-3-methylhex-1-yne
• 2228133-42-2
• 6,6,6-Trifluoro-3-methylhex-1-yne

• Inchi： 1S/C7H9F3/c1-3-6(2)4-5-7(8,9)10/h1,6H,4-5H2,2H3
• InChI Key： GSWIUCRGJGADLI-UHFFFAOYSA-N
• SMILES： FC(CCC(C#C)C)(F)F

Computed Properties

• Exact Mass: 150.06563477g/mol
• Monoisotopic Mass: 150.06563477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides